Cas no 24248-45-1 (2-Oxazolepropanoic acid, 4-(4-methoxyphenyl)-5-phenyl-)

• Product Name: 2-Oxazolepropanoic acid, 4-(4-methoxyphenyl)-5-phenyl-
• CAS No: 24248-45-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 1419738
• PubChem ID: 18956576
• Update Time: 2025-04-20

2-Oxazolepropanoic acid, 4-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepropanoic acid, 4-(4-methoxyphenyl)-5-phenyl-
• 3-[4-(4-methoxyphenyl)-5-phenyl-1,3-oxazol-2-yl]propanoic acid
• CHEMBL4447972
• TWOAHNNKYBFUSV-UHFFFAOYSA-N
• 4-methoxyphenyl-5-phenyl-2-oxazolepropanoic acid
• 24248-45-1
• SCHEMBL9428220
• 4-(4-Methoxyphenyl)-5-phenyl-2-oxazole-propanoic acid
• DTXSID60596853

• Inchi： 1S/C19H17NO4/c1-23-15-9-7-13(8-10-15)18-19(14-5-3-2-4-6-14)24-16(20-18)11-12-17(21)22/h2-10H,11-12H2,1H3,(H,21,22)
• InChI Key： TWOAHNNKYBFUSV-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2C=CC(=CC=2)OC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 323.11581
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56